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Compound of Interest

Compound Name: (S)-1-Cyclopentyl-ethylamine

CAS No.: 150852-71-4

Cat. No.: B3242320

Get Quote

Executive Summary
(S)-1-Cyclopentyl-ethylamine (CAS: 150852-71-4) is a high-value chiral building block

extensively utilized in the synthesis of small-molecule inhibitors, particularly those targeting the

Janus Kinase (JAK) pathway and Chemokine Receptors (CCR). Its structural motif—a chiral

ethylamine tethered to a lipophilic cyclopentyl ring—provides critical hydrophobic interactions

within the ATP-binding pockets of kinases and the transmembrane domains of GPCRs, often

enhancing potency and metabolic stability compared to linear alkyl analogs.

This guide details the critical quality attributes (CQAs) of this intermediate, a biocatalytic

protocol for its optical resolution, and a standardized reductive amination workflow for its

incorporation into pharmaceutical scaffolds.
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Property Specification

Chemical Name (S)-1-Cyclopentyl-ethylamine

CAS Number 150852-71-4 (Free Base)

Molecular Formula C₇H₁₅N

Molecular Weight 113.20 g/mol

Chirality (S)-Enantiomer

Appearance Colorless to pale yellow liquid

Boiling Point 140–142 °C (at 760 mmHg)

Solubility Miscible in MeOH, DCM, THF, EtOAc

pKa ~10.5 (Conjugate acid)

Strategic Application in Drug Design
The (S)-1-cyclopentyl-ethyl moiety serves as a "privileged substructure" in medicinal chemistry.

Its application is driven by two key factors:

Conformational Restriction: The cyclopentyl ring limits the rotatable bonds compared to an n-

heptyl chain, reducing the entropic penalty upon binding to the target protein.

Chiral Recognition: In JAK1/JAK2 inhibitors, the (S)-configuration often directs the amine

substituent toward a specific hydrophobic pocket (e.g., the P-loop or solvent-exposed front),

significantly boosting selectivity over other kinase isoforms.

Mechanistic Pathway & Workflow
The following diagram illustrates the workflow from the racemic precursor to the final active

pharmaceutical ingredient (API) scaffold.
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Figure 1: Critical path workflow for generating high-purity chiral intermediates from racemic

starting materials.

Experimental Protocols
Protocol A: Biocatalytic Resolution of Racemic Amine
Objective: To isolate (S)-1-Cyclopentyl-ethylamine with >99% enantiomeric excess (ee) from

racemic material.

Rationale: Chemical resolution using tartaric acid is often inefficient for this specific amine.

Enzymatic kinetic resolution using Candida antarctica Lipase B (CAL-B) is preferred due to its

high E-value (enantioselectivity factor), allowing the (S)-amine to remain unreacted while the

(R)-amine is selectively acylated.

Reagents:

Racemic 1-Cyclopentyl-ethylamine (100 mmol)

Ethyl Acetate (Acyl donor & Solvent, 500 mL)

Immobilized CAL-B (e.g., Novozym 435, 2.0 g)

MTBE (Methyl tert-butyl ether)

Procedure:
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Setup: In a 1L round-bottom flask, dissolve racemic 1-Cyclopentyl-ethylamine (11.3 g, 100

mmol) in MTBE (200 mL).

Acyl Donor Addition: Add Ethyl Acetate (20 mL, excess) to the solution.

Enzyme Addition: Add immobilized CAL-B (2.0 g).

Incubation: Stir the suspension gently (orbital shaker preferred) at 30°C. Monitor the reaction

by chiral GC or HPLC.

Checkpoint: The reaction typically reaches 50% conversion (theoretical maximum for

resolution) in 12–24 hours. The (R)-enantiomer is converted to the acetamide, while the

(S)-enantiomer remains as the free amine.

Filtration: Filter off the enzyme beads (can be recycled).

Separation:

Concentrate the filtrate.

Dissolve the residue in 1M HCl (100 mL). The (S)-amine forms a water-soluble salt. The

(R)-acetamide remains organic.

Extract with DCM (3 x 50 mL) to remove the (R)-acetamide.

Isolation: Basify the aqueous layer with 4M NaOH to pH >12. Extract the free (S)-amine with

MTBE (3 x 50 mL).

Drying: Dry combined organic layers over Na₂SO₄ and concentrate in vacuo.

Yield: ~35–40% (relative to racemate). ee: >98%.

Protocol B: Reductive Amination (Coupling)
Objective: Coupling (S)-1-Cyclopentyl-ethylamine to a heteroaryl aldehyde to form a

secondary amine scaffold.
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Rationale: Sodium triacetoxyborohydride (STAB) is used as the reducing agent because it is

mild and selective for imines over aldehydes/ketones, minimizing side reactions (e.g., direct

reduction of the aldehyde to alcohol).

Reagents:

(S)-1-Cyclopentyl-ethylamine (1.2 equiv)

Heteroaryl Aldehyde (e.g., 4-Formyl-1H-pyrazole derivative) (1.0 equiv)

Sodium Triacetoxyborohydride (STAB) (1.5 equiv)

Acetic Acid (catalytic, 1-2 drops)

Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) (anhydrous)

Procedure:

Imine Formation:

Charge a reaction vessel with the Heteroaryl Aldehyde (1.0 mmol) and DCM (10 mL).

Add (S)-1-Cyclopentyl-ethylamine (1.2 mmol).

Add catalytic Acetic Acid.

Stir at room temperature for 1–2 hours under Nitrogen.

Checkpoint: Monitor by TLC or LC-MS. Disappearance of aldehyde and formation of the

imine (often a shift in UV retention) indicates readiness.

Reduction:

Cool the mixture to 0°C.

Add Sodium Triacetoxyborohydride (STAB) (1.5 mmol) portion-wise.

Allow the reaction to warm to room temperature and stir overnight (12–16 h).
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Quench & Workup:

Quench with Saturated NaHCO₃ solution (10 mL). Stir vigorously for 15 mins.

Separate phases. Extract aqueous layer with DCM (2 x 10 mL).

Wash combined organics with Brine, dry over MgSO₄.[1]

Purification:

Concentrate crude material.

Purify via Flash Column Chromatography (typically MeOH/DCM gradient).

Analytical Quality Control
To ensure the integrity of the chiral center is maintained throughout the synthesis, the following

HPLC method is recommended.

Method Parameters:

Instrument: HPLC with UV Detector (210/254 nm)

Column: Chiralpak IG or AD-H (4.6 x 250 mm, 5 µm)

Mobile Phase: Hexane : Ethanol : Diethylamine (90 : 10 : 0.1)

Flow Rate: 1.0 mL/min

Temperature: 25°C

Expected Retention:

(R)-Enantiomer: ~8.5 min

(S)-Enantiomer: ~10.2 min (Confirm with standards)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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